- A concise synthesis of the steroidal core of clathsterolTetrahedron Letters, 2010, 51(30), 3890-3892,
Cas no 1239665-04-3 ((5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone)

1239665-04-3 structure
Product Name:(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone
CAS No:1239665-04-3
Molecular Formula:C22H32O2
Molecular Weight:328.488286972046
CID:5557589
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Properties
Names and Identifiers
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- (5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone
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- InChIKey: VKSNSWZVPKDTCA-MPKLSWSASA-N
- Inchi: 1S/C22H32O2/c1-13-19-18(24-20(13)23)12-17-15-8-7-14-6-4-5-10-21(14,2)16(15)9-11-22(17,19)3/h4-5,13-19H,6-12H2,1-3H3/t13-,14+,15+,16-,17-,18-,19-,21-,22-/m0/s1
- SMILES: C[C@]12CC[C@]3([H])[C@]4(CC=CC[C@]4([H])CC[C@@]3([H])[C@]1([H])C[C@]1([H])OC(=O)[C@@H](C)[C@]21[H])C
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | H977665-5mg |
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone |
1239665-04-3 | 5mg |
$ 207.00 | 2023-04-15 |
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:C5H5N, C:4-DMAP, S:CH2Cl2, 0°C; overnight, rt
1.2S:H2O, rt
2.1R:I2, R:AcOOH, C:H2SO4, S:AcOH, 40-45°C; overnight, rt
2.2R:Na2SO3, S:H2O, rt
3.1R:LiBr, S:DMF, 10 h, 110°C; 110°C → rt
1.2S:H2O, rt
2.1R:I2, R:AcOOH, C:H2SO4, S:AcOH, 40-45°C; overnight, rt
2.2R:Na2SO3, S:H2O, rt
3.1R:LiBr, S:DMF, 10 h, 110°C; 110°C → rt
Reference
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Raw materials
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Preparation Products
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Related Literature
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Ramasamy P. Pandian,Young-Il Kim,Patrick M. Woodward,Jay L. Zweier,Periakaruppan T. Manoharan,Periannan Kuppusamy J. Mater. Chem., 2006,16, 3609-3618
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Sebastian Marks,Tarun K. Panda,Peter W. Roesky Dalton Trans., 2010,39, 7230-7235
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4. E,Z-Stereodivergent synthesis of N-tosyl α,β-dehydroamino esters via a Mukaiyama–Michael addition†Miguel Espinosa,Andrea García-Ortiz,Gonzalo Blay,Luz Cardona,M. Carmen Muñoz,José R. Pedro RSC Adv., 2016,6, 15655-15659
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Jesse C. Riedl,J. Rocha,Luís D. Carlos Nanoscale, 2018,10, 15799-15808
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Enrico Pizzutilo,Simon J. Freakley,Simon Geiger,Claudio Baldizzone,Andrea Mingers,Graham J. Hutchings Catal. Sci. Technol., 2017,7, 1848-1856
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Maryam Tashi,Behnaz Shafiee,Yoshie Sakamaki,Ji-Yun Hu,Zachary Heidrick,M. Hassan Beyzavi RSC Adv., 2018,8, 37835-37840
1239665-04-3 ((5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone) Related Products
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